Cas no 296790-01-7 (2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl-aceticacid)

2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl-acetic acid is a heterocyclic compound featuring a fused benzoimidazole core linked to a furazan moiety via an acetic acid bridge. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. The presence of both amino and carboxylic acid functional groups enhances its reactivity, enabling versatile derivatization for applications in drug discovery and material science. Its fused aromatic systems contribute to stability and potential bioactivity, particularly in targeting enzyme inhibition or receptor modulation. The compound's well-defined synthesis pathway ensures high purity, making it suitable for rigorous experimental studies. Researchers favor it for its balanced solubility in polar solvents and compatibility with further functionalization.
2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl-aceticacid structure
296790-01-7 structure
Product Name:2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl-aceticacid
CAS No:296790-01-7
MF:C11H9N5O3
MW:259.220861196518
CID:3062185
PubChem ID:795072
Update Time:2025-06-25

2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl-aceticacid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(4-Amino-1,2,5-oxadiazol-3-yl)-1H-benzo[d]imidazol-1-yl)acetic acid
    • SR-01000388462
    • SMR000124843
    • CS-0328084
    • AKOS000291413
    • HMS2479E22
    • AG-205/11559251
    • [2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-acetic acid
    • CHEMBL1337565
    • STL573586
    • [2-(4-amino-1,2,5-oxadiazol-3-yl)-1,3-benzodiazol-1-yl]acetic acid
    • 2-[2-(4-amino-1,2,5-oxadiazol-3-yl)benzimidazol-1-yl]acetic acid
    • AT32864
    • SR-01000388462-1
    • 296790-01-7
    • Oprea1_505961
    • 2-(2-(4-Amino-1,2,5-oxadiazol-3-yl)-1H-benzo[d]imidazol-1-yl)aceticacid
    • Oprea1_793401
    • 1-(Carboxymethyl)-2-(1,2,5-oxadiazol-3-amino-4-yl)-benzimidazole
    • SCHEMBL1900960
    • UNM000000497001
    • AG-205/12762210
    • [2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]acetic acid
    • MLS000067382
    • 2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl-aceticacid
    • MDL: MFCD01066337
    • Inchi: 1S/C11H9N5O3/c12-10-9(14-19-15-10)11-13-6-3-1-2-4-7(6)16(11)5-8(17)18/h1-4H,5H2,(H2,12,15)(H,17,18)
    • InChI Key: VFLJHDYRDURZEP-UHFFFAOYSA-N
    • SMILES: O1N=C(C(C2=NC3C=CC=CC=3N2CC(=O)O)=N1)N

Computed Properties

  • Exact Mass: 259.07053917g/mol
  • Monoisotopic Mass: 259.07053917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 120Ų

2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl-aceticacid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl-aceticacid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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